Cas no 74492-46-9 (5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 74492-46-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• MDL: MFCD16304228
• CID: 4167938
• PubChem ID: 12700071
• Update Time: 2025-11-02

5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 5-chloro-1,3-dihydro-3,3-dimethyl-
• 5-chloro-3,3-dimethyl-indolin-2-one
• 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one
• SCHEMBL1722012
• IGGUFOCFQMEIGO-UHFFFAOYSA-N
• 5-CHLORO-3,3-DIMETHYL-1H-INDOL-2-ONE
• 5-chloro-3,3,dimethyl-1,3-dihydro-2H-indol-2-one
• 5-CHLORO-3,3-DIMETHYLINDOLIN-2-ONE
• SB64248
• AS-42571
• EN300-332018
• 5-chloro-3,3-dimethyl-1,3-dihydro-2H-indole-2-one
• CS-0246509
• AKOS017515898
• ZCA49246
• MFCD16304228
• Z1255374903
• 867-489-8
• 74492-46-9

• MDL： MFCD16304228
• Inchi： 1S/C10H10ClNO/c1-10(2)7-5-6(11)3-4-8(7)12-9(10)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： IGGUFOCFQMEIGO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C)(C)C1=O

Computed Properties

• Exact Mass: 195.0450916Da
• Monoisotopic Mass: 195.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 5-Chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS: 74492-46-9)

The compound 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one (CAS: 74492-46-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its indole core structure, has been investigated for its biological activities, including its role as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and neurology.

One of the most notable advancements in the research of 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for targeted cancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's ability to selectively inhibit certain oncogenic kinases while minimizing off-target effects.

In addition to its role in oncology, 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one has also been investigated for its potential neuroprotective properties. Recent preclinical studies have shown that certain derivatives of this compound can modulate neurotransmitter systems, offering potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These findings were further supported by in vitro and in vivo experiments, which demonstrated the compound's ability to cross the blood-brain barrier and exert neuroprotective effects.

The synthetic pathways for 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one have also been optimized in recent years, with a focus on improving yield and scalability. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, have been employed to enhance the sustainability of its production. These advancements are particularly important for large-scale manufacturing, ensuring that the compound can be produced efficiently and cost-effectively for further research and potential clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 5-chloro-3,3-dimethyl-2,3-dihydro-1H-indol-2-one-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's versatile chemical structure and demonstrated biological activities make it a valuable scaffold for future drug discovery efforts. Ongoing studies are expected to uncover new applications and optimize its pharmacological profile, paving the way for its eventual use in clinical settings.